Cas no 1131614-93-1 (3-Iodo-4-(piperazin-1-yl)benzoic acid)

• Product Name: 3-Iodo-4-(piperazin-1-yl)benzoic acid
• CAS No: 1131614-93-1
• MF: C₁₁H₁₃IN₂O₂
• MW: 332.137594938278
• CID: 1030575
• PubChem ID: 44828863
• Update Time: 2025-04-20

3-Iodo-4-(piperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(piperazin-1-yl)benzoic acid
• 3-iodo-4-piperazin-1-ylbenzoic acid
• 3-iodanyl-4-piperazin-1-yl-benzoic acid
• 3-iodo-4-(1-piperazinyl)benzoic acid
• AK133789
• CTK8E2185
• FT-0658422
• KB-145115
• SBB067962
• DTXSID10660952
• 1131614-93-1
• DB-060453
• A802935
• AKOS015855951

• Inchi： 1S/C11H13IN2O2/c12-9-7-8(11(15)16)1-2-10(9)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2,(H,15,16)
• InChI Key： AUPYLXSYIKWVBV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1N1CCNCC1

Computed Properties

• Exact Mass: 332.00218g/mol
• Monoisotopic Mass: 332.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 52.6Ų